N-(4-chloro-2-methoxy-5-methylphenyl)-2-methoxybenzamide

• IUPAC Name: N-(4-chloro-2-methoxy-5-methylphenyl)-2-methoxybenzamide
• InChI: InChI=1S/C16H16ClNO3/c1-10-8-13(15(21-3)9-12(10)17)18-16(19)11-6-4-5-7-14(11)20-2/h4-9H,1-3H3,(H,18,19)
• InChI Key: DKLQQQPOKCUVMK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1Cl)OC)NC(=O)C2=CC=CC=C2OC
• Molecular Formula: C16H16ClNO3
• Molecular Weight: 305.75 g/mol

Description

N-(4-chloro-2-methoxy-5-methylphenyl)-2-methoxybenzamide, also known as CMMD, is a synthetic compound that has gained significant attention in scientific research due to its potential therapeutic applications. CMMD is a member of the benzamide family and is a potent inhibitor of the enzyme poly(ADP-ribose) polymerase (PARP), which plays a crucial role in DNA repair pathways.

Scientific Research Applications

Molecular Structure and Intermolecular Interactions

Research on similar molecular structures has been conducted to understand the influence of intermolecular interactions on molecular geometry. For instance, Sedat Karabulut et al. (2014) prepared N-3-hydroxyphenyl-4-methoxybenzamide and analyzed its molecular structure through single crystal X-ray diffraction and DFT calculations, highlighting the significance of dimerization and crystal packing on the rotational conformation of aromatic rings (Karabulut et al., 2014).

Antimicrobial Screening

A series of derivatives incorporating the thiazole ring have been synthesized for their antimicrobial properties. N. Desai et al. (2013) conducted a study on N-(5-(2-(5-(arylidene)-4-oxo-3-phenylthiazolidin-2-ylidene)hydrazinecarbonyl)-4-methylthiazol-2-yl)-4-methoxybenzamides, revealing their potential therapeutic intervention for microbial diseases, especially against bacterial and fungal infections (Desai et al., 2013).

Corrosion Inhibition

Research into methoxy-substituted phenylthienyl benzamidine derivatives, which include compounds with structural similarities to N-(4-chloro-2-methoxy-5-methylphenyl)-2-methoxybenzamide, has shown effectiveness as corrosion inhibitors for carbon steel in hydrochloric acid medium. This study by A. Fouda et al. (2020) suggests the potential application of such compounds in protecting industrial materials from corrosion (Fouda et al., 2020).

Gastroprokinetic Activity

The derivative N-(4-amino-5-chloro-2-methoxyphenyl)-4-benzyl-2-morpholineacetamide has been evaluated for its gastroprokinetic activity, highlighting the importance of the amide bond for potent gastroprokinetic action. This suggests the relevance of studying similar compounds for potential applications in treating gastrointestinal disorders (Kalo et al., 1995).

Anticonvulsant Agents

A new series of 4-chloro-N-(2-(substitutedphenyl)-4-oxothiazolidin-3-yl)-2-phenoxybenzamide derivatives have been designed and evaluated as anticonvulsant agents. Some compounds exhibited significant anticonvulsant activity, suggesting the potential of N-(4-chloro-2-methoxy-5-methylphenyl)-2-methoxybenzamide derivatives in developing novel therapeutics for epilepsy and related conditions (Faizi et al., 2017).